Cas no 247117-88-0 (2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid)

• Product Name: 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid
• CAS No: 247117-88-0
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5165247
• Update Time: 2025-08-05

2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid

• Inchi： 1S/C18H21N3O3/c1-24-15-6-4-14(5-7-15)13-20-9-11-21(12-10-20)17-16(18(22)23)3-2-8-19-17/h2-8H,9-13H2,1H3,(H,22,23)
• InChI Key： UQDWQMMXZPVSIX-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=C(OC)C=C3)CC2)=NC=CC=C1C(O)=O

Additional information on 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid

Introduction to 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic Acid (CAS No. 247117-88-0)

2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid, identified by its CAS number 247117-88-0, is a significant compound in the realm of pharmaceutical research and development. This molecule, featuring a complex structure that includes a piperazine ring and a pyridine carboxylic acid moiety, has garnered attention due to its potential applications in the synthesis of novel therapeutic agents. The presence of a 4-methoxyphenyl substituent adds an additional layer of complexity, making it a subject of interest for medicinal chemists exploring new pharmacophores.

The compound's structure is characterized by a pyridine core connected to a carboxylic acid group at the 3-position, with a piperazine ring linked through a benzyl group at the 4-position of the pyridine ring. This arrangement suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical in drug design. The methoxy group on the aromatic ring may influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties, making it an attractive scaffold for further derivatization.

In recent years, there has been growing interest in piperazine derivatives due to their role as key pharmacophores in various therapeutic classes. Piperazine-based compounds are known for their ability to modulate neurotransmitter systems, making them valuable candidates for treating neurological and psychiatric disorders. The specific substitution pattern in 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid could lead to unique interactions with biological targets, potentially opening new avenues for drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group at the 3-position of the pyridine ring provides a versatile site for further functionalization, allowing chemists to attach various pharmacophoric groups or linkers. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecules are used as starting points to develop more potent and selective drugs.

The 4-methoxyphenyl moiety is another key feature that may influence the compound's biological activity. Methoxy-substituted aromatic rings are common in bioactive molecules and can enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets. Additionally, the methoxy group may affect the compound's metabolic stability by influencing its susceptibility to enzymatic degradation. These factors make 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid an intriguing candidate for further investigation.

Recent studies have highlighted the importance of piperazine derivatives in the development of drugs targeting central nervous system (CNS) disorders. For instance, piperazine-based compounds have shown promise in treating conditions such as schizophrenia and depression by modulating neurotransmitter systems like dopamine and serotonin. The structural features of 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid, with its combination of piperazine and pyridine moieties, suggest that it may have similar effects on CNS neurotransmission.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the piperazine ring through nucleophilic substitution or condensation reactions is typically the first step, followed by functionalization at the pyridine ring to introduce the carboxylic acid group and the methoxy-substituted benzyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

In terms of applications, 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid could serve as a key intermediate in the synthesis of more complex drugs targeting various diseases. Its structural features make it a versatile scaffold that can be modified to explore different pharmacological profiles. For example, replacing the carboxylic acid group with other functional groups could lead to compounds with enhanced solubility or bioavailability.

The compound's potential also extends to research applications, where it can be used as a reference standard or intermediate in biochemical assays. Its well-defined structure and known purity make it suitable for use in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. Additionally, its use in crystallographic studies could provide insights into its binding mode with biological targets, aiding in rational drug design.

In conclusion, 2-{4-[(4-Methoxyphenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid (CAS No. 247117-88-0) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a piperazine ring and a methoxy-substituted benzyl moiety, make it an attractive scaffold for designing novel therapeutic agents. Further research into its biological activity and synthetic applications will likely uncover new opportunities for drug discovery and development.